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Compound of Interest

Compound Name: 4-Acetamidobutanoic acid-d3

Cat. No.: B12386749 Get Quote

Disclaimer: This document provides a summary of safety information for 4-Acetamidobutanoic

acid. Specific safety data for the deuterated analog, 4-Acetamidobutanoic acid-d3, is not

readily available. The information presented here is based on the Safety Data Sheets (SDS) of

the non-deuterated compound, and it is assumed that the safety profiles are comparable due to

the minor structural difference of isotopic labeling. Researchers, scientists, and drug

development professionals should always consult the most current and specific SDS provided

by their supplier before handling this or any chemical.

Chemical Identification and Physical Properties
4-Acetamidobutanoic acid-d3 is the deuterated form of 4-Acetamidobutanoic acid, a

derivative of gamma-aminobutyric acid (GABA). While specific physical and chemical

properties for the d3-variant are not extensively documented in publicly available safety data

sheets, the properties of the non-deuterated form provide a close approximation.

Table 1: Physical and Chemical Properties of 4-Acetamidobutanoic Acid
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Property Value Source

CAS Number 3025-96-5 (non-deuterated) [1][2][3][4]

Molecular Formula C₆H₁₁NO₃ [2][4][5]

Molecular Weight 145.16 g/mol [4][6]

Appearance
Solid, Light yellow to beige

crystalline powder
[5]

Melting Point 129–131 °C [1]

Solubility

Soluble in DMF (20 mg/ml),

DMSO (20 mg/ml), Ethanol (1

mg/ml), and PBS (pH 7.2) (10

mg/ml).

[2]

Stability
Stable for at least 4 years

when stored at -20°C.
[2]

Hazard Identification and GHS Classification
Based on the available Safety Data Sheets for the non-deuterated compound, 4-

Acetamidobutanoic acid is classified as an irritant.

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

— Single Exposure

(Respiratory tract irritation)

3
H335: May cause respiratory

irritation

Signal Word: Warning[1][5]
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Hazard Pictogram:

alt text

Experimental Protocols for Safety Assessment
The safety data presented in the SDS are derived from standardized experimental protocols.

While the specific reports are not detailed in the SDS, the methodologies are based on

internationally recognized guidelines, such as those from the OECD (Organisation for

Economic Co-operation and Development).

Acute Oral Toxicity: Typically determined using OECD Test Guideline 423, where the

substance is administered to rats orally, and the LD50 (the dose lethal to 50% of the test

population) is calculated. For butyric acid, a related compound, the oral LD50 in rats is 2,940

mg/kg.[7]

Acute Dermal Toxicity: Often assessed using OECD Test Guideline 402. The substance is

applied to the skin of rabbits, and the dermal LD50 is determined. For butyric acid, the

dermal LD50 in rabbits is 6,083 mg/kg.[7]

Skin Irritation: Evaluated according to OECD Test Guideline 404, which involves applying the

substance to the skin of rabbits and observing for signs of irritation over a period of time. 4-

Acetamidobutanoic acid is noted to cause skin irritation.[5]

Eye Irritation: Determined by OECD Test Guideline 405, where the substance is instilled into

the eyes of rabbits to assess the potential for eye damage. It is classified as causing serious

eye irritation.[1][5]

Handling, Storage, and Personal Protective
Equipment
Safe handling and storage are crucial to minimize exposure and ensure the stability of the

compound.

Table 3: Handling and Storage Recommendations
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Aspect Recommendation Source

Handling

Avoid breathing dust, fume,

gas, mist, vapors, or spray.

Wash hands and any exposed

skin thoroughly after handling.

Use only outdoors or in a well-

ventilated area.

[5]

Storage

Store in a well-ventilated

place. Keep container tightly

closed. For long-term stability,

storage at -20°C is

recommended.

[2][5]

Incompatible Materials Strong oxidizing agents. [7]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side-shields or goggles.[5]

Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.[5]

Respiratory Protection: Not typically required under normal use with adequate ventilation. If

dust is generated, a NIOSH-approved respirator should be used.[5]

First Aid and Emergency Procedures
In the event of exposure, immediate and appropriate first aid measures should be taken.

Table 4: First Aid Measures
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Exposure Route First Aid Procedure Source

Inhalation

Remove person to fresh air

and keep comfortable for

breathing. Call a POISON

CENTER or doctor if you feel

unwell.

[5]

Skin Contact

Wash with plenty of soap and

water. If skin irritation occurs,

get medical advice/attention.

Take off contaminated clothing

and wash it before reuse.

[5]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing. If

eye irritation persists, get

medical advice/attention.

[1][5]

Ingestion

Rinse mouth. Do NOT induce

vomiting. Call a poison center

or doctor if you feel unwell.

[8]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[3]

Hazardous Combustion Products: May include carbon oxides (CO, CO₂) and nitrogen oxides

(NOx).[7]

Toxicological Information
Detailed toxicological studies specifically for 4-Acetamidobutanoic acid-d3 are not available

in the public domain. The information for the non-deuterated compound indicates it is an
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irritant. A subcutaneous TDLO (Toxic Dose Low) of 105 mg/kg has been reported in mice for

the non-deuterated form.[1]

Logical Workflow for Safe Chemical Handling
The following diagram illustrates a generalized workflow for the safe handling of a chemical

substance like 4-Acetamidobutanoic acid-d3 in a research environment.
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Receipt and Storage

Experimental Use

Cleanup and Disposal

Receive Chemical

Review SDS

Store Appropriately
(-20°C, Tightly Sealed)

Don Personal Protective
Equipment (PPE)

Handle in Ventilated Area
(e.g., Fume Hood)

Weigh and Prepare Solution

Perform Experiment

Decontaminate Work Area

Dispose of Waste
(Follow Institutional Guidelines)

Remove and Dispose of PPE

Click to download full resolution via product page

A generalized workflow for the safe handling of chemical substances.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cdn.caymanchem.com [cdn.caymanchem.com]

2. caymanchem.com [caymanchem.com]

3. chemicalbook.com [chemicalbook.com]

4. scbt.com [scbt.com]

5. assets.thermofisher.com [assets.thermofisher.com]

6. 4-Acetamidobutyric acid | C6H11NO3 | CID 18189 - PubChem
[pubchem.ncbi.nlm.nih.gov]

7. fishersci.com [fishersci.com]

8. datasheets.scbt.com [datasheets.scbt.com]

To cite this document: BenchChem. [Technical Guide to the Safe Handling of 4-
Acetamidobutanoic Acid-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12386749#4-acetamidobutanoic-acid-d3-safety-data-
sheet-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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